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Compound of Interest

Compound Name: Ferroxdure

Cat. No.: B1221835 Get Quote

A Comparative Analysis of Long-Term Stability:
Ferroxdure vs. Alnico Magnets
For researchers, scientists, and drug development professionals requiring high-performance

magnetic materials, understanding the long-term stability of permanent magnets is critical for

ensuring the reliability and longevity of instrumentation and experimental setups. This guide

provides a detailed comparison of the long-term stability of two widely used permanent magnet

materials: Ferroxdure (a ceramic ferrite magnet) and Alnico (an aluminum-nickel-cobalt alloy).

This comparison focuses on three key aspects of long-term stability: thermal stability, corrosion

resistance, and the degradation of magnetic properties over time. The information presented is

supported by experimental data and established testing protocols to provide an objective

evaluation for material selection.

Quantitative Data Summary
The following table summarizes the key performance metrics related to the long-term stability

of Ferroxdure and Alnico magnets.
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Property
Ferroxdure (Hard
Ferrite)

Alnico Units

Thermal Stability

Maximum Operating

Temperature
~250 - 300[1] Up to 550[2] °C

Reversible

Temperature

Coefficient of

Remanence (Br)

approx. -0.2[3] approx. -0.02[3][4] %/°C

Reversible

Temperature

Coefficient of

Coercivity (Hcj)

approx. +0.3
approx. +0.01 to

+0.03[4]
%/°C

Corrosion Resistance

General Corrosion

Resistance

Excellent, does not

corrode in water[5]

Good to Excellent[5]

[6]
-

Susceptibility to

Corrosion

Highly resistant to

corrosion and does

not typically require a

protective coating.[3]

Can exhibit light

surface corrosion over

time with prolonged

exposure to water.[5]

Often coated for

additional protection.

[7]

-

Long-Term Magnetic

Stability

Intrinsic Coercivity

(Hcj)
High Low[8] kA/m

Resistance to

Demagnetization
High[3]

Low, susceptible to

demagnetizing

fields[8]

-
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Remanence Change

Over Time (at room

temp)

Very low, magnets

with Hci > 2200 Oe

show no change in the

first year.

Fractions of a percent

to a few percent loss

during the first year for

magnets with Hci <

2200 Oe.

%

Experimental Protocols
To ensure accurate and reproducible data for evaluating the long-term stability of Ferroxdure
and Alnico magnets, the following detailed experimental protocols are recommended. These

protocols are based on established industry standards such as those from ASTM and IEC.

Thermal Stability Evaluation
Objective: To determine the reversible and irreversible losses in magnetic flux as a function of

temperature.

Apparatus:

High-temperature oven with controlled atmosphere capabilities.

Gaussmeter or Fluxmeter with a suitable probe.

Hysteresigraph system (compliant with ASTM A977/A977M).

Fixtures made of non-magnetic material to hold the magnet samples.

Procedure:

Initial Characterization: Measure the magnetic properties (Br, Hcj, and BHmax) of the

magnet samples at room temperature (20 ± 2 °C) using a hysteresigraph.

Thermal Cycling:

Place the magnet samples in the oven.

For Ferroxdure, cycle the temperature from room temperature up to 300 °C.
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For Alnico, cycle the temperature from room temperature up to 550 °C.

The heating and cooling rate should be controlled (e.g., 5 °C/min).

Dwell at the maximum temperature for a specified period (e.g., 2 hours).

In-situ Measurement (if possible): Measure the magnetic flux at various temperature intervals

during the heating and cooling cycles using a high-temperature probe.

Post-Cycling Characterization: After returning to room temperature, re-measure the magnetic

properties using the hysteresigraph.

Data Analysis:

Calculate the reversible temperature coefficients of remanence and coercivity from the in-

situ measurements.

Determine the irreversible flux loss by comparing the initial and post-cycling magnetic

properties at room temperature.

Corrosion Resistance Evaluation (Salt Spray Test)
Objective: To assess the resistance of the magnet materials to a corrosive environment. This is

an accelerated corrosion test.

Apparatus:

Salt spray chamber compliant with ASTM B117.

5% sodium chloride (NaCl) solution.

Visual inspection tools (e.g., microscope).

Gaussmeter or Fluxmeter.

Procedure:

Initial Measurement: Measure the initial magnetic flux of the samples.
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Exposure:

Suspend the magnet samples within the salt spray chamber.

Expose the samples to a continuous spray of the 5% NaCl solution at a controlled

temperature (e.g., 35 °C).

The duration of the test can vary (e.g., 24, 48, 96 hours).

Periodic Evaluation:

At predetermined intervals, remove the samples from the chamber.

Gently rinse with deionized water and dry.

Visually inspect for any signs of corrosion (e.g., rust, pitting).

Measure the magnetic flux to determine any degradation.

Final Analysis: After the total exposure time, perform a final visual inspection and magnetic

flux measurement. Compare the results to the initial measurements to quantify the effect of

corrosion.

Long-Term Magnetic Property Degradation (Accelerated
Aging)
Objective: To simulate the aging of magnets over an extended period and measure the change

in magnetic properties.

Apparatus:

High-temperature oven.

Hysteresigraph system.

Gaussmeter or Fluxmeter.

Procedure:
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Initial Characterization: Measure the magnetic properties of the magnet samples at room

temperature.

Accelerated Aging:

Place the samples in a high-temperature oven at a temperature below the maximum

operating temperature but high enough to accelerate aging (e.g., 150 °C for Ferroxdure,

400 °C for Alnico).

Maintain this temperature for an extended period (e.g., 100, 500, 1000 hours).

Periodic Measurement:

At set intervals, remove the samples from the oven and allow them to cool to room

temperature.

Measure their magnetic properties.

Data Analysis: Plot the percentage change in remanence (Br) and coercivity (Hcj) as a

function of aging time. This will provide a curve that can be used to predict long-term stability.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for evaluating the long-term stability of

permanent magnets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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